Cas no 1936407-13-4 (4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine)

• Product Name: 4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine
• CAS No: 1936407-13-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5837374
• PubChem ID: 131241302
• Update Time: 2025-05-26

4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine
• 1936407-13-4
• EN300-1746493

• Inchi： 1S/C10H16N2/c1-7(11)4-5-10-6-8(2)12-9(10)3/h4-7,12H,11H2,1-3H3/b5-4+
• InChI Key： CFSFZSVYYBLGRU-SNAWJCMRSA-N
• SMILES： N1C(C)=CC(/C=C/C(C)N)=C1C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine

4-(2,5-Dimethyl-1H-Pyrrol-3-yl)But-3-en-2-Amine: A Comprehensive Overview

The compound 4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine, with CAS No. 1936407-13-4, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrole ring with an enamine functionality. The pyrrole ring, substituted with two methyl groups at the 2 and 5 positions, contributes to the molecule's stability and reactivity. The butenamine moiety further enhances its potential for participation in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its enamine functionality makes it a promising candidate for use in drug design, particularly in the creation of bioisosteres and mimetics. The molecule's ability to form hydrogen bonds and engage in π-interactions has been leveraged in the design of ligands for various biological targets, including enzymes and receptors.

One of the most intriguing aspects of 4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine is its role as a building block in organic synthesis. Researchers have utilized this compound to construct more complex molecules with diverse functional groups. For instance, its participation in cycloaddition reactions has opened new avenues for the synthesis of heterocyclic compounds, which are invaluable in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrole ring. The introduction of methyl groups at specific positions is critical for achieving the desired stereochemistry and reactivity. Subsequent steps involve the formation of the enamine functionality through careful manipulation of amine and aldehyde groups. This process underscores the importance of precise synthetic techniques in obtaining high-quality products.

From a physical chemistry perspective, 4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine exhibits interesting properties that make it suitable for various applications. Its solubility profile, stability under different conditions, and reactivity towards common reagents have been extensively studied. These properties not only enhance its utility in laboratory settings but also pave the way for its application in industrial processes.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant toxicity to cellular systems. These findings suggest that it could serve as a lead compound for the development of new drugs targeting metabolic disorders.

The application of computational chemistry techniques has further deepened our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed how it interacts with target proteins, providing insights into its binding affinity and selectivity. Such computational approaches are invaluable for optimizing its structure and improving its pharmacokinetic properties.

In conclusion, 4-(2,5-dimethyl-1H-pyrrol-3-yl)but-3-en-2-amine is a versatile compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure, coupled with its favorable chemical properties, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.